Cas no 55327-45-2 (2, 3, 5, 4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside)

• Product Name: 2, 3, 5, 4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside
• CAS No: 55327-45-2
• MF: C₂₀H₂₂O₉
• MW: 406.38328
• CID: 365885
• PubChem ID: 73981748
• Update Time: 2025-11-02

2, 3, 5, 4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranoside,2,4-dihydroxy-6-[2-(4-hydroxyphenyl)ethenyl]phenyl
• 2,3,5,4'-TETRAHYDROXY STILBENE-2-Ο-Β-D-GLUCOSIDE
• (2S,3R,4S,5S,6R)-2-[2,4-dihydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]phenoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• 2,3,4,5,6-PENTAFLUOROPHENYL3-NITROBENZENESULFONATE
• 2,3,5,4-tetrahydroxyl
• X1240
• 2,3,5,4'-Tetrahydroxyl-diphenylethylene-2-O-beta-D-glucoside
• stibene glucoside
• Polygonum Multiflorum Extract
• 2,3,5,4'-tetrahydroxystilbene-2-o-beta-d-glucopyranoside
• BCP25994
• 2-[2,4-dihydroxy-6-[2-(4-hydroxyphenyl)vinyl]phenoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• 2,3,5,4'-TETRAHYDROXY STILBENE-2-Omicron-Beta-D-GLUCOSIDE
• 2,3,4',5-Tetrahydroxystilbene 2-O-D-glucoside;2,3,5,4'-Tetrahydroxyl diphenylethylene-2-O-glucoside
• 2,3,5,4'-tetrahydroxystilbene 2-O-beta-D-glucoside
• (2S,3R,4S,5S,6R)-2-[2,4-dihydroxy-6-[(E)-2-(4-hydroxyphenyl)ethenyl]phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• FT-0689378
• 55327-45-2
• 2,3,5,4'-Tetrahydroxystilbene 2-O-(c)micro-D-glucoside
• 2, 3, 5, 4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside

• Inchi： InChI=1S/C20H22O9/c21-9-15-16(25)17(26)18(27)20(28-15)29-19-11(7-13(23)8-14(19)24)4-1-10-2-5-12(22)6-3-10/h1-8,15-18,20-27H,9H2/b4-1+/t15-,16-,17+,18-,20+/m1/s1
• InChI Key： JAYVHSBYKLLDJC-DSNJPTTOSA-N
• SMILES： C1=CC(=CC=C1C=CC2=C(C(=CC(=C2)O)O)OC3C(C(C(C(O3)CO)O)O)O)O

Computed Properties

• Exact Mass: 406.12600
• Monoisotopic Mass: 406.126382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160
• XLogP3: 1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.593
• Melting Point: No data available
• Boiling Point: 715.0±60.0 °C at 760 mmHg
• Flash Point: 386.2±32.9 °C
• PSA: 160.07000
• LogP: 0.15250
• Vapor Pressure: No data available

2, 3, 5, 4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H315 (100%) H319 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbene glycosides

Additional information on 2, 3, 5, 4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside

Comprehensive Overview of 2,3,5,4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside (CAS No. 55327-45-2)

2,3,5,4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside, often referred to as THSG, is a naturally occurring stilbene glycoside with significant pharmacological potential. This compound, identified by CAS No. 55327-45-2, has garnered attention in recent years due to its diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. As researchers and industries increasingly focus on natural products for health applications, THSG stands out as a promising candidate for nutraceutical and pharmaceutical development.

The chemical structure of 2,3,5,4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside features a stilbene backbone with hydroxyl groups at the 2, 3, 5, and 4' positions, and a glucose moiety attached at the 2-position. This unique configuration contributes to its solubility in water and organic solvents, making it versatile for various applications. The compound is primarily extracted from Polygonum multiflorum (also known as He-Shou-Wu in traditional Chinese medicine), a plant renowned for its anti-aging and health-promoting effects.

One of the most compelling aspects of THSG is its potent antioxidant activity. In an era where oxidative stress is linked to numerous chronic diseases, including cardiovascular disorders and neurodegenerative conditions, the demand for effective antioxidants is higher than ever. Studies have shown that 2,3,5,4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside can scavenge free radicals and enhance the activity of endogenous antioxidant enzymes, making it a valuable component in functional foods and dietary supplements.

Another area of growing interest is the neuroprotective effects of THSG. With the global rise in neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are exploring natural compounds that can mitigate neuronal damage. Preliminary studies suggest that 2,3,5,4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside may inhibit amyloid-beta aggregation and reduce neuroinflammation, positioning it as a potential therapeutic agent for brain health.

In addition to its health benefits, THSG has applications in the cosmetics industry. The compound's ability to inhibit melanin synthesis and protect skin cells from UV-induced damage aligns with the increasing consumer demand for natural and effective skincare ingredients. Brands are incorporating 2,3,5,4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside into anti-aging and whitening products, capitalizing on its dual action as an antioxidant and melanin suppressor.

The market for THSG is expanding, driven by its multifaceted applications and the shift toward plant-based therapeutics. Suppliers and manufacturers are investing in advanced extraction and purification techniques to meet the rising demand for high-purity 2,3,5,4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside. Analytical methods such as HPLC and LC-MS are commonly employed to ensure quality and consistency, which are critical for regulatory compliance and consumer trust.

For researchers and industry professionals seeking reliable information on CAS No. 55327-45-2, it is essential to consult peer-reviewed studies and reputable suppliers. The compound's safety profile, bioavailability, and synergistic effects with other bioactive molecules are active areas of investigation. As the scientific community continues to uncover the full potential of THSG, its role in modern medicine and wellness is expected to grow significantly.

In summary, 2,3,5,4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside is a remarkable natural compound with wide-ranging benefits. From its antioxidant and neuroprotective properties to its applications in cosmetics and functional foods, THSG exemplifies the convergence of traditional knowledge and contemporary science. As interest in natural health solutions surges, this compound is poised to play a pivotal role in future innovations.